Cas no 1862372-30-2 (2-(methylsulfanyl)-3-[(thietan-3-yl)amino]butan-1-ol)

• Product Name: 2-(methylsulfanyl)-3-[(thietan-3-yl)amino]butan-1-ol
• CAS No: 1862372-30-2
• MF: C₈H₁₇NOS₂
• MW: 207.356679677963
• CID: 5305190
• Update Time: 2026-03-10

2-(methylsulfanyl)-3-[(thietan-3-yl)amino]butan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-(methylthio)-3-(thietan-3-ylamino)butan-1-ol
• 2-(methylsulfanyl)-3-[(thietan-3-yl)amino]butan-1-ol

• Inchi： 1S/C8H17NOS2/c1-6(8(3-10)11-2)9-7-4-12-5-7/h6-10H,3-5H2,1-2H3
• InChI Key： JYQLAJCMHPLSBS-UHFFFAOYSA-N
• SMILES： C(O)C(SC)C(NC1CSC1)C

Additional information on 2-(methylsulfanyl)-3-[(thietan-3-yl)amino]butan-1-ol

Comprehensive Overview of 2-(Methylsulfanyl)-3-[(Thietan-3-yl)Amino]Butan-1-Ol (CAS No. 1862372-30-2)

2-(Methylsulfanyl)-3-[(thietan-3-yl)amino]butan-1-ol (CAS No. 1862372-30-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This molecule features a unique combination of functional groups, including a methylsulfanyl moiety, a thietane ring, and a hydroxyl group, making it a versatile intermediate for synthetic applications. Researchers are particularly interested in its potential as a building block for drug discovery and crop protection agents.

The structural complexity of 2-(methylsulfanyl)-3-[(thietan-3-yl)amino]butan-1-ol offers multiple sites for chemical modification, which aligns with current trends in fragment-based drug design and precision agriculture. Recent studies suggest that derivatives of this compound may exhibit interesting biological activities, though comprehensive pharmacological data remains limited. The presence of both sulfur and nitrogen heterocycles in its structure makes it particularly valuable for researchers exploring sulfur-containing bioactive molecules, a hot topic in medicinal chemistry.

From a synthetic chemistry perspective, CAS 1862372-30-2 represents an interesting challenge due to its stereogenic centers and the potential for forming multiple conformers. The thietane ring system, a four-membered sulfur heterocycle, contributes to the compound's unique three-dimensional geometry, which may influence its binding properties in biological systems. This characteristic has made it a subject of interest in computational chemistry studies investigating molecular docking and conformational analysis.

The growing demand for sulfur-containing pharmaceutical intermediates has increased commercial interest in 2-(methylsulfanyl)-3-[(thietan-3-yl)amino]butan-1-ol. Suppliers typically offer this compound in research quantities, with purity levels ranging from 95% to 98%. Analytical methods for quality control often employ HPLC and LC-MS techniques, reflecting the compound's moderate polarity and molecular weight of approximately 207.3 g/mol.

Environmental and safety considerations for 2-(methylsulfanyl)-3-[(thietan-3-yl)amino]butan-1-ol follow standard laboratory protocols for handling organic compounds. While not classified as highly hazardous, proper ventilation and personal protective equipment are recommended when working with this material. The compound's stability profile suggests it should be stored under inert atmosphere at low temperatures to prevent degradation.

In the context of current research trends, CAS 1862372-30-2 has potential applications in developing targeted therapies and smart agrochemicals. The pharmaceutical industry's focus on GPCR modulators and kinase inhibitors makes this sulfur-nitrogen containing scaffold particularly relevant. Similarly, in agriculture, the search for novel pest control agents with improved environmental profiles has led to increased investigation of such heterocyclic compounds.

The synthesis of 2-(methylsulfanyl)-3-[(thietan-3-yl)amino]butan-1-ol typically involves multi-step organic transformations, starting from commercially available precursors. Recent patent literature describes improved synthetic routes that enhance yield and purity while reducing environmental impact, reflecting the growing importance of green chemistry principles in fine chemical production.

Market analysts note steady growth in demand for specialized intermediates like 2-(methylsulfanyl)-3-[(thietan-3-yl)amino]butan-1-ol, particularly from contract research organizations and academic institutions. The compound's relatively high cost reflects both its synthetic complexity and the niche nature of its applications. Current pricing trends suggest that broader adoption in drug discovery programs could lead to economies of scale in production.

Future research directions for CAS 1862372-30-2 may explore its potential as a precursor for bioconjugation chemistry or as a scaffold for combinatorial library synthesis. The compound's structural features make it amenable to various chemical modifications, allowing for the generation of diverse molecular architectures. This adaptability positions it well for applications in chemical biology and materials science.

For researchers considering working with 2-(methylsulfanyl)-3-[(thietan-3-yl)amino]butan-1-ol, it's important to consult recent literature on its physical and chemical properties. While basic characterization data is available, detailed spectroscopic assignments and crystallographic information would further enhance understanding of this interesting molecule. The scientific community continues to explore its potential through both experimental and computational approaches.